Cas no 865285-67-2 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide
• CAS No: 865285-67-2
• MF: C₁₆H₁₂FN₃O₂
• MW: 297.283786773682
• CID: 6352018
• PubChem ID: 3635753
• Update Time: 2025-05-25

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide
• SR-01000012123
• AKOS024607741
• AB00674153-01
• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide
• 865285-67-2
• SR-01000012123-1
• F1374-0203
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide

• Inchi： 1S/C16H12FN3O2/c17-13-8-6-12(7-9-13)15-19-20-16(22-15)18-14(21)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,20,21)
• InChI Key： UVFCMRRYDHSMJB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(NC(CC2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 297.09135480g/mol
• Monoisotopic Mass: 297.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-2-phenylacetamide

N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide: A Comprehensive Overview

The compound CAS No 865285-67-2, also known as N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,3,4-oxadiazole ring system. The presence of a fluorophenyl group and a phenylacetamide moiety further enhances its chemical complexity and functional versatility.

Recent studies have highlighted the unique properties of this compound in the realm of pharmacology. Researchers have demonstrated that the 1,3,4-oxadiazole ring system plays a crucial role in modulating the compound's bioactivity. The fluorine atom in the fluorophenyl group contributes to increased lipophilicity and stability, which are essential for drug design. Additionally, the phenylacetamide group imparts hydrogen bonding capabilities, making this compound a promising candidate for various therapeutic applications.

In the context of materials science, this compound has shown potential as a precursor for advanced materials. Its ability to form stable coordination complexes with metal ions has been explored in recent studies. For instance, researchers have utilized this compound to synthesize metallopolymers with enhanced mechanical and electronic properties. These findings underscore its utility in developing next-generation materials for electronic devices and sensors.

The agricultural sector has also benefited from research into this compound. Studies have revealed its potential as a plant growth regulator. The compound's ability to influence plant hormone signaling pathways has been extensively investigated. Field trials have demonstrated that it can enhance crop yield and improve stress tolerance in plants under adverse environmental conditions. This makes it a valuable tool in sustainable agriculture practices.

Furthermore, recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. Researchers have employed quantum mechanical methods to study its electronic structure and reactivity. These insights have provided a deeper understanding of its interaction with biological systems and its potential for drug delivery applications.

In conclusion, N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers in pharmacology, materials science, and agriculture. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing technological and scientific innovations.